Cas no 1608-78-2 (Heptanedioic acid,3-oxo-)

• Product Name: Heptanedioic acid,3-oxo-
• CAS No: 1608-78-2
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 193929
• PubChem ID: 3014019
• Update Time: 2025-04-19

Heptanedioic acid,3-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,3-oxo-
• 3-oxoheptanedioic acid
• CHEBI:37259
• Heptanedioic acid, 3-oxo-
• 1608-78-2
• 3-oxopimelic acid
• beta-Ketopimelic acid
• LMFA01170069
• Q27117086
• 3-Ketopimelinsaure
• SCHEMBL284957
• 3-Ketoheptanedioic acid
• DTXSID20167008

• Inchi： 1S/C7H10O5/c8-5(4-7(11)12)2-1-3-6(9)10/h1-4H2,(H,9,10)(H,11,12)
• InChI Key： IYNRULSFFKEOLT-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)CCCC(=O)O

Computed Properties

• Exact Mass: 174.0528
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67